1,1'-(3,8-fluoranthenediyl)bis(2-phenyl-1,2-ethanedione)

• IUPAC Name: 1-[3-(2-oxo-2-phenylacetyl)fluoranthen-8-yl]-2-phenylethane-1,2-dione
• InChI: InChI=1S/C32H18O4/c33-29(19-8-3-1-4-9-19)31(35)21-14-15-22-25-16-17-26(32(36)30(34)20-10-5-2-6-11-20)23-12-7-13-24(28(23)25)27(22)18-21/h1-18H
• InChI Key: KISFYETXGJGLDZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C(=O)C2=CC3=C(C=C2)C4=C5C3=CC=CC5=C(C=C4)C(=O)C(=O)C6=CC=CC=C6
• Molecular Formula: C32H18O4
• Molecular Weight: 466.5 g/mol

Description

1,1'-(3,8-fluoranthenediyl)bis(2-phenyl-1,2-ethanedione), commonly known as Fluorescein, is a synthetic organic compound that is widely used in various scientific research applications. It is a fluorescent dye that emits bright green fluorescence when excited by blue light. Fluorescein has been extensively studied for its unique properties and is widely used in biomedical research, biochemistry, and clinical diagnostics.

Mechanism of Action

The mechanism of action of Fluorescein involves the absorption of blue light by the molecule, which causes the excitation of electrons to a higher energy state. The excited electrons then emit green fluorescence when they return to their ground state. This process is known as fluorescence and is the basis for the use of Fluorescein as a fluorescent tracer and probe.
Biochemical and Physiological Effects:
Fluorescein is non-toxic and does not have any significant biochemical or physiological effects in vivo. It is rapidly cleared from the bloodstream by the kidneys and excreted in the urine. However, high doses of Fluorescein can cause renal toxicity and should be used with caution.

Advantages and Limitations for Lab Experiments

Fluorescein has several advantages for use in laboratory experiments. It is highly fluorescent and can be easily detected using fluorescence microscopy. It is also non-toxic and can be used in vivo without causing significant side effects. However, Fluorescein has some limitations, including its short half-life and rapid clearance from the bloodstream. This can limit its use in certain experiments that require long-term monitoring.

Future Directions

For the use of Fluorescein in scientific research include the development of biosensors, optogenetics, and new imaging techniques.

Synthesis Methods

The synthesis of Fluorescein involves the reaction of phthalic anhydride with resorcinol in the presence of sulfuric acid as a catalyst. The resulting product is then treated with sodium hydroxide to form the final product. The synthesis method of Fluorescein has been well-established and is widely used in laboratories.

Scientific Research Applications

Fluorescein is widely used in various scientific research applications due to its unique fluorescent properties. It is commonly used as a fluorescent tracer to study the flow of fluids in biological systems. It is also used as a fluorescent probe to study the binding of proteins and nucleic acids. Additionally, Fluorescein is used as a fluorescent tag to study the localization and trafficking of proteins in cells.